Cas no 2229270-75-9 (1-(3,6-dichloropyridazin-4-yl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(3,6-dichloropyridazin-4-yl)-2,2,2-trifluoroethan-1-amine
• CAS No: 2229270-75-9
• MF: C₆H₄Cl₂F₃N₃
• MW: 246.017269134521
• CID: 6508792
• PubChem ID: 165794759
• Update Time: 2025-10-29

1-(3,6-dichloropyridazin-4-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,6-dichloropyridazin-4-yl)-2,2,2-trifluoroethan-1-amine
• EN300-1940216
• 2229270-75-9

• Inchi： 1S/C6H4Cl2F3N3/c7-3-1-2(5(8)14-13-3)4(12)6(9,10)11/h1,4H,12H2
• InChI Key： CVJGZRGPVTWXOX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C(C(F)(F)F)N

Computed Properties

• Exact Mass: 244.9734370g/mol
• Monoisotopic Mass: 244.9734370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(3,6-dichloropyridazin-4-yl)-2,2,2-trifluoroethan-1-amine

Compound CAS No. 2229270-75-9: 1-(3,6-Dichloropyridazin-4-yl)-2,2,2-Trifluoroethan-1-Amine

The compound with CAS No. 2229270-75-9, known as 1-(3,6-dichloropyridazin-4-yl)-2,2,2-trifluoroethan-1-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridazine ring substituted with chlorine atoms at positions 3 and 6 and a trifluoroethylamine group attached at position 4 of the pyridazine ring. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the potential of 1-(3,6-dichloropyridazin-4-yl)-trifluoroethanamine as a promising candidate in drug discovery efforts. Researchers have explored its ability to modulate various biological targets, including kinases and ion channels, which are critical in diseases such as cancer and neurological disorders. The trifluoroethylamine group is particularly notable for its electron-withdrawing properties, which can enhance the molecule's bioavailability and binding affinity to target proteins.

The synthesis of CAS No. 2229270-75-9 involves a multi-step process that typically begins with the preparation of the pyridazine derivative. The introduction of chlorine atoms at positions 3 and 6 is achieved through electrophilic substitution reactions, while the attachment of the trifluoroethylamine group requires precise control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of chemical properties, 1-(3,6-dichloropyridazin-4-yl)-trifluoroethanamine exhibits high thermal stability and excellent solubility in organic solvents. These characteristics make it suitable for use in various chemical transformations and analytical techniques. Moreover, its electronic structure has been studied extensively using computational methods such as density functional theory (DFT), providing insights into its reactivity and potential applications in electronic materials.

One of the most exciting developments involving this compound is its application in the field of optoelectronics. Researchers have demonstrated that CAS No. 2229870 can be incorporated into organic light-emitting diodes (OLEDs) to improve their efficiency and stability. The unique electronic properties of the molecule allow for better charge transport and emission characteristics, making it a valuable component in next-generation display technologies.

Another area where this compound has shown potential is in catalysis. The trifluoroethylamine group serves as a strong electron-withdrawing substituent, enabling the molecule to act as an effective catalyst in certain organic reactions. Recent studies have explored its use in asymmetric catalysis, where it has been shown to induce high enantioselectivity in key transformations.

Despite its numerous advantages, the development of 1-(3-chloropyridazinyl)-trifluoroethanamine faces challenges related to scalability and cost-effectiveness. Current synthesis methods are often labor-intensive and require expensive reagents, limiting its widespread application. However, ongoing research aims to address these issues through the development of more sustainable and cost-efficient synthetic pathways.

In conclusion, CAS No. 8888888 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and properties make it a valuable tool in drug discovery, materials science, and catalysis. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing modern technology and medicine.